Cas no 1177346-71-2 (3-Methyl-1-propyl-1H-pyrazole-4-carbonitrile)

• Product Name: 3-Methyl-1-propyl-1H-pyrazole-4-carbonitrile
• CAS No: 1177346-71-2
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• MDL: MFCD10686560
• CID: 1087310
• PubChem ID: 28064679
• Update Time: 2025-04-20

3-Methyl-1-propyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-propyl-1H-pyrazole-4-carbonitrile
• MFCD10686560
• EN300-1460986
• 1177346-71-2
• CS-0297811
• BS-39749
• 3-methyl-1-propylpyrazole-4-carbonitrile
• AKOS006303607

• MDL： MFCD10686560
• Inchi： 1S/C8H11N3/c1-3-4-11-6-8(5-9)7(2)10-11/h6H,3-4H2,1-2H3
• InChI Key： RJZMOVWEJNFGAX-UHFFFAOYSA-N
• SMILES： N1(C=C(C#N)C(C)=N1)CCC

Computed Properties

• Exact Mass: 149.095297364g/mol
• Monoisotopic Mass: 149.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.6Ų